Cas no 50546-08-2 (5,6-dichloroquinazoline-2,4-diamine)

• Product Name: 5,6-dichloroquinazoline-2,4-diamine
• CAS No: 50546-08-2
• MF: C₈H₆Cl₂N₄
• MW: 229.066038608551
• CID: 1567693
• PubChem ID: 456248
• Update Time: 2025-04-21

5,6-dichloroquinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloroquinazoline-2,4-diamine
• DTXSID20198579
• CHEMBL6772
• 2,4-Quinazolinediamine, 5,6-dichloro-
• BDBM50404673
• 50546-08-2

• Inchi： 1S/C8H6Cl2N4/c9-3-1-2-4-5(6(3)10)7(11)14-8(12)13-4/h1-2H,(H4,11,12,13,14)
• InChI Key： MKUYNZIAFJYAGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C1=C(N)N=C(N)N=2)Cl

Computed Properties

• Exact Mass: 227.99718
• Monoisotopic Mass: 227.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.654
• Boiling Point: 517.6°C at 760 mmHg
• Flash Point: 266.8°C
• Refractive Index: 1.788
• PSA: 77.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines